Cas no 80251-98-5 (Benzo[e]pyrene,1-methyl-)

Benzo[e]pyrene,1-methyl- structure
Benzo[e]pyrene,1-methyl- structure
Product Name:Benzo[e]pyrene,1-methyl-
CAS No:80251-98-5
MF:C21H14
MW:266.335865497589
CID:722934
PubChem ID:133425
Update Time:2025-04-19

Benzo[e]pyrene,1-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzo[e]pyrene,1-methyl-
    • 1-methylbenzo(e)pyrene
    • Benzopyrene, methyl-
    • Methylbenzpyren
    • Benzo(e)pyrene, 1-methyl-
    • 80251-98-5
    • DTXSID60230184
    • 1-Mbep
    • 65357-69-9
    • Methylbenzopyrene
    • Inchi: 1S/C21H14/c1-13-9-10-15-12-11-14-5-4-8-18-16-6-2-3-7-17(16)19(13)21(15)20(14)18/h2-12H,1H3
    • InChI Key: XDJHCQPWMRCILL-UHFFFAOYSA-N
    • SMILES: C12C3C=CC(C)=C1C1C=CC=CC=1C1=CC=CC(=CC=3)C=21

Computed Properties

  • Exact Mass: 266.11
  • Monoisotopic Mass: 266.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: White crystals or crystalline powder
  • Density: 1.254
  • Boiling Point: 479.4°C at 760 mmHg
  • Flash Point: 236.7°C
  • Refractive Index: 1.853
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